Cas no 1602332-73-9 (1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane)

1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane is a halogenated ether compound featuring a bromine substituent and a trifluoroethoxy group. Its molecular structure combines reactivity at the brominated carbon with the stability imparted by the trifluoroethoxy moiety, making it a versatile intermediate in organic synthesis. The presence of the electron-withdrawing trifluoroethyl group enhances its utility in nucleophilic substitution reactions, particularly in the preparation of fluorinated compounds. This compound is particularly valuable in pharmaceutical and agrochemical research, where fluorinated derivatives are often sought for their enhanced biological activity and metabolic stability. Its well-defined reactivity profile allows for precise functionalization in complex molecular frameworks.

1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane structure

1602332-73-9 structure

Product Name:1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane

CAS No:1602332-73-9

MF:C₆H₁₀BrF₃O

MW:235.04221200943

CID:5737258

PubChem ID:114773886

Update Time:2025-05-27

1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane Chemical and Physical Properties

Names and Identifiers

- 1602332-73-9
- 1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane
- EN300-1133024
- Propane, 1-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)-
- Inchi： 1S/C6H10BrF3O/c1-5(2,3-7)11-4-6(8,9)10/h3-4H2,1-2H3
- InChI Key： RZHRULKFTMRDRO-UHFFFAOYSA-N
- SMILES： BrCC(C)(C)OCC(F)(F)F

Computed Properties

Exact Mass: 233.98671g/mol
Monoisotopic Mass: 233.98671g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.437±0.06 g/cm3(Predicted)
Boiling Point: 174.7±35.0 °C(Predicted)

1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1133024-0.05g	1-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane	1602332-73-9	95%	0.05g	$768.0	2023-10-26
Enamine	EN300-1133024-0.1g	1-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane	1602332-73-9	95%	0.1g	$804.0	2023-10-26
Enamine	EN300-1133024-0.25g	1-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane	1602332-73-9	95%	0.25g	$840.0	2023-10-26
Enamine	EN300-1133024-0.5g	1-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane	1602332-73-9	95%	0.5g	$877.0	2023-10-26
Enamine	EN300-1133024-1.0g	1-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane	1602332-73-9		1g	$1256.0	2023-06-09
Enamine	EN300-1133024-2.5g	1-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane	1602332-73-9	95%	2.5g	$1791.0	2023-10-26
Enamine	EN300-1133024-5.0g	1-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane	1602332-73-9		5g	$3645.0	2023-06-09
Enamine	EN300-1133024-10.0g	1-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane	1602332-73-9		10g	$5405.0	2023-06-09
Enamine	EN300-1133024-1g	1-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane	1602332-73-9	95%	1g	$914.0	2023-10-26
Enamine	EN300-1133024-5g	1-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane	1602332-73-9	95%	5g	$2650.0	2023-10-26

1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300

Related Categories

Additional information on 1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane

Comprehensive Analysis of 1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane (CAS No. 1602332-73-9)

1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane (CAS No. 1602332-73-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a brominated alkyl chain with a trifluoroethoxy group, making it valuable for synthesizing fluorinated derivatives. Its CAS number 1602332-73-9 is frequently searched in chemical databases, reflecting its growing relevance in R&D.

Recent studies highlight the compound's role in green chemistry applications, aligning with the global push for sustainable synthesis methods. Researchers are exploring its potential as a building block for bioactive molecules, particularly in fluorine-containing drug candidates—a hot topic given fluorine's ability to enhance drug metabolic stability. The trifluoroethoxy moiety attracts special interest due to its lipophilicity-modulating properties, crucial for optimizing drug delivery systems.

From a synthetic perspective, 1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane offers versatility in nucleophilic substitution reactions. Its bromine substituent serves as an excellent leaving group, enabling efficient transformations under mild conditions—a key consideration for industrial scale-up. Laboratories often query "synthetic routes for CAS 1602332-73-9" or "safety data sheet for 1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane," indicating practical concerns during handling.

The compound's physicochemical properties are another focus area. With increasing demand for high-purity intermediates, analytical methods for 1602332-73-9 quality control are widely discussed. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to verify its structural integrity, especially when used in API (Active Pharmaceutical Ingredient) production. These aspects make it a recurring subject in "fluorochemical characterization" literature.

Market trends show rising inquiries about "suppliers of 1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane" across North America and Asia-Pacific regions. This correlates with expanding contract manufacturing opportunities for fluorinated compounds. Regulatory-compliant documentation—including REACH registration status and technical specifications—remains critical for commercial transactions involving CAS 1602332-73-9.

In material science, the compound's thermal stability and solubility profile are investigated for specialty polymer applications. Patent analyses reveal its utility in creating fluorinated coatings with enhanced weather resistance—a niche but growing sector. Such interdisciplinary applications position 1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane as a compound bridging multiple technological domains.

Future research directions may explore its catalytic applications or modifications to improve atom economy in synthetic pathways. As environmental regulations tighten, developing waste-minimized processes for this bromo-trifluoroethoxy derivative will likely dominate academic and industrial discourse, making 1602332-73-9 a compound to watch in coming years.